3-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-amine

• IUPAC Name: 3-(4-bromo-2,5-dimethylpyrazol-3-yl)-1,2,4-triazol-4-amine
• InChI: InChI=1S/C7H9BrN6/c1-4-5(8)6(13(2)12-4)7-11-10-3-14(7)9/h3H,9H2,1-2H3
• InChI Key: GXWYHNHPCMFYJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1Br)C2=NN=CN2N)C
• Molecular Formula: C7H9BrN6
• Molecular Weight: 257.09 g/mol

Description

3-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-amine, also known as 4-bromo-1,3-dimethyl-1H-pyrazol-5-yl-4H-1,2,4-triazol-4-amine, is an organic compound that has a wide range of scientific research applications. It is a colorless solid with a molecular weight of 267.14 g/mol and a melting point of 164-166°C. This compound is used in a variety of scientific research areas such as drug discovery, biochemistry, and pharmacology. In

Mechanism of Action

3-(3-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-aminedimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-amine interacts with proteins and enzymes by forming hydrogen bonds and covalent bonds. The interaction between the compound and the proteins and enzymes is mediated by the formation of hydrogen bonds and covalent bonds. This interaction enables the compound to inhibit the activity of the proteins and enzymes, thus affecting their function.
Biochemical and Physiological Effects
3-(3-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-aminedimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-amine has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the biosynthesis of polyamines, which are important for cell growth and development. In addition, this compound has been found to be an effective inhibitor of the enzyme tyrosine kinase, which is involved in the regulation of cell proliferation and differentiation. It has also been shown to have anti-inflammatory and analgesic properties, as well as to possess antioxidant activity.

Advantages and Limitations for Lab Experiments

The use of 3-(3-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-aminedimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-amine in laboratory experiments has several advantages and limitations. One of the main advantages is that it is a relatively inexpensive compound that is easily synthesized in the laboratory. Additionally, this compound is stable and does not degrade over time, making it ideal for long-term experiments. However, the use of this compound in laboratory experiments is limited by its low solubility in water, which can make it difficult to work with in aqueous solutions. Another limitation is that the compound can be toxic if handled improperly.

Future Directions

There are a number of potential future directions for research involving 3-(3-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-aminedimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-amine. One of the most promising areas of research is the development of new drugs and therapies based on the compound's ability to interact with proteins and enzymes. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound, as well as to investigate its potential applications in other areas of science. Finally, further research is needed to explore the potential of this compound as an inhibitor of enzymes involved in the biosynthesis of polyamines, as well as its potential to modulate cell signaling pathways.

Synthesis Methods

The synthesis of 3-(3-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-aminedimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-amine is achieved through a three-step process. The first step involves the reaction of 3-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-aminedimethyl-1H-pyrazol-5-yl bromide with 2-amino-1,2,4-triazol-3-thiol in an aqueous solution. This reaction produces a product that is then reacted with an aqueous solution of sodium hydroxide in the second step. The final step involves the reaction of the product with a solution of sodium bromide in acetic acid to produce the desired compound.

Scientific Research Applications

3-(3-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-aminedimethyl-1H-pyrazol-5-yl)-4H-1,2,4-triazol-4-amine has a wide range of scientific research applications. It is used in drug discovery due to its ability to interact with a variety of proteins and enzymes, making it a useful tool for drug development. It is also used in biochemistry and pharmacology, as it is able to interact with cell membranes and other cellular components. In addition, this compound is used as an inhibitor of enzymes involved in the biosynthesis of polyamines, which are important for cell growth and development.